Cas no 2227789-75-3 (rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate)

• Product Name: rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate
• CAS No: 2227789-75-3
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5810573
• PubChem ID: 165621845
• Update Time: 2025-05-24

rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate
• 2227789-75-3
• EN300-1883776
• rac-tert-butyl N-{[(1R,2R)-2-(aminomethyl)cyclopropyl]methyl}-N-(propan-2-yl)carbamate

• Inchi： 1S/C13H26N2O2/c1-9(2)15(8-11-6-10(11)7-14)12(16)17-13(3,4)5/h9-11H,6-8,14H2,1-5H3/t10-,11-/m0/s1
• InChI Key： FAFUAVFRGJUKOD-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C[C@@H]1C[C@H]1CN)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate

Rac-Tert-Butyl N-{(1R,2R)-2-(Aminomethyl)cyclopropylmethyl}-N-(Propan-2-yl)Carbamate: A Comprehensive Overview

The compound with CAS No. 2227789-75-3, commonly referred to as rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is notable for its complex stereochemistry and versatile functional groups, making it a valuable intermediate in the development of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the design of novel therapeutic agents targeting various diseases.

The structure of rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate is characterized by a cyclopropane ring, which introduces unique strain and reactivity into the molecule. The presence of an amino group and a carbamate moiety further enhances its functional versatility. Researchers have exploited these features to develop innovative synthetic strategies, enabling the construction of complex molecular architectures with high precision. For instance, recent advancements in asymmetric catalysis have allowed for the selective synthesis of enantiomerically enriched derivatives of this compound, which are crucial for pharmacological studies.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules with potential therapeutic applications. By leveraging its stereochemical properties and functional groups, scientists have successfully incorporated it into drug candidates targeting various biological pathways. For example, derivatives of rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate have been shown to exhibit promising activity against enzyme targets associated with neurodegenerative diseases and cancer. These findings underscore the importance of this compound as a key building block in modern drug discovery.

In addition to its role in therapeutic development, rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate has also found applications in materials science. Its unique combination of structural rigidity and functional groups makes it an attractive candidate for the design of advanced materials with tailored properties. Recent research has explored its use in the synthesis of polymer precursors and self-healing materials, demonstrating its versatility across multiple disciplines.

The synthesis of rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate involves a series of carefully designed reactions that highlight the importance of stereochemical control in organic synthesis. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and subsequent functionalization to introduce the amino and carbamate groups. These methods have been optimized to achieve high yields and excellent stereochemical outcomes, ensuring the reliability of this compound as a synthetic intermediate.

Looking ahead, the continued exploration of rac-tert-butyl N-{(1R,2R)-2-(aminomethyl)cyclopropylmethyl}-N-(propan-2-yl)carbamate's properties is expected to yield further breakthroughs in both academic research and industrial applications. Its role as a versatile building block positions it at the forefront of efforts to develop innovative solutions across diverse fields. As researchers continue to unlock its potential, this compound will undoubtedly remain a cornerstone in the advancement of modern chemistry.